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Compound of Interest

Compound Name: Bentranil

Cat. No.: B1668014

Bentranil is an herbicide that has been historically used for post-emergence control of
broadleaf weeds in cereal crops. It is important to note that Bentranil is not a pharmaceutical
compound and is not intended for human or animal therapeutic use. The following information
is provided for research and scientific understanding within the context of agricultural science
and herbicide formulation.

Physicochemical Properties of Bentranil

A clear understanding of the physicochemical properties of an active ingredient is crucial for
developing effective and stable formulations.

Property Value

IUPAC Name 2-phenyl-1,3-benzoxazine-4-one
CAS Number 1022-46-4

Molecular Formula C14H11NO2

Molar Mass 225.24 g/mol

Appearance White crystalline solid

Melting Point 123-124 °C

Water Solubility 5-6 mg/L at 20 °C

Vapor Pressure <1x103Paat20°C
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Data compiled from publicly available chemical databases.

The low water solubility of Bentranil presents a primary challenge in its formulation for effective
agricultural application.

Formulation Strategies for Herbicidal Delivery

The goal of herbicide formulation is to create a product that is easy to handle, effective in
controlling target weeds, and minimizes environmental impact. Due to Bentranil's low water
solubility, it has been formulated in various ways to ensure its efficacy as a post-emergence
herbicide.

Common Formulation Types:

o Wettable Powders (WP): In this formulation, the active ingredient is mixed with a fine, inert
carrier, along with wetting and dispersing agents. This powder can then be suspended in
water for spray application.

» Emulsifiable Concentrates (EC): For EC formulations, the active ingredient is dissolved in a
water-immiscible organic solvent, with emulsifiers added. When mixed with water, this
concentrate forms a stable emulsion for spraying.

e Suspension Concentrates (SC): These are stable dispersions of the solid active ingredient in
water. This formulation type avoids the use of organic solvents, which can be advantageous
from an environmental and safety perspective.

Experimental Protocol: Preparation of a Suspension
Concentrate (SC) of Bentranil

This protocol outlines a general method for preparing a lab-scale suspension concentrate of
Bentranil.

Materials:
o Bentranil (technical grade)

o Distilled water
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Wetting agent (e.g., sodium lignosulfonate)
Dispersing agent (e.g., a nonionic surfactant)
Antifreeze agent (e.g., propylene glycol)
Biocide

High-shear mixer

Bead mill

Particle size analyzer

Viscometer

Procedure:

Preparation of the Aqueous Phase: In a suitable beaker, combine the distilled water, wetting
agent, dispersing agent, antifreeze agent, and biocide. Mix until all components are fully
dissolved.

Initial Dispersion: While stirring the aqueous phase with a high-shear mixer, slowly add the
technical-grade Bentranil powder. Continue mixing at high speed for 15-20 minutes to
create a preliminary dispersion.

Wet Milling: Transfer the dispersion to a bead mill. Mill the suspension until the desired
particle size distribution is achieved (typically a median particle size of <5 um). Monitor the
particle size throughout the milling process using a particle size analyzer.

Final Formulation and Quality Control: After milling, transfer the suspension concentrate to a
storage container. Measure the viscosity of the final product using a viscometer to ensure it
is within the desired range for handling and sprayability.
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Caption: Workflow for Suspension Concentrate Formulation.

Mechanism of Action: Inhibition of Photosynthesis

Bentranil belongs to the benzothiadiazinone group of herbicides. Its mode of action involves
the inhibition of photosynthesis in susceptible plant species.

Specifically, Bentranil inhibits photosystem Il (PSIl) of the photosynthetic electron transport
chain. By binding to the D1 protein of the PSIl complex, it blocks the flow of electrons, which in
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turn halts the production of ATP and NADPH necessary for CO:2 fixation. This disruption of
energy production ultimately leads to the death of the plant.
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Caption: Bentranil's Inhibition of Photosystem II.

 To cite this document: BenchChem. [Bentranil: An Overview of its Herbicidal Application and
Formulation Considerations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668014#formulation-techniques-for-improving-
bentranil-delivery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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